Ethyl 2-(3-hydroxycyclobutyl)acetate
Overview
Description
Ethyl 2-(3-hydroxycyclobutyl)acetate is a chemical compound with the molecular formula C8H14O3 . It has a molecular weight of 158.2. The InChI code for this compound is 1S/C8H14O3/c1-2-11-8(10)5-6-3-7(9)4-6/h6-7,9H,2-5H2,1H3 .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclobutyl ring with a hydroxyl group at the 3-position, and an ethyl acetate group attached to the same carbon . The exact 3D structure would require more detailed analysis or experimental data.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More detailed physical and chemical properties would require experimental determination.Scientific Research Applications
Antimicrobial Activity of Derivatives Ethyl 2-(3-hydroxycyclobutyl)acetate and its derivatives have been explored for their antimicrobial properties. A study on the synthesis and antimicrobial activity of novel coumarin derivatives, which include reactions related to ethyl acetate compounds, demonstrated significant antibacterial and antifungal activities. These findings suggest the potential use of this compound derivatives in developing new antimicrobial agents (Medimagh-Saidana et al., 2015).
Chemical Synthesis and Transformation In chemical synthesis, this compound plays a role in creating complex molecules. For example, its derivatives have been utilized in multi-component reactions (MCRs) to synthesize trifluoromethylated compounds, showcasing its versatility in organic synthesis (Wang et al., 2012). Additionally, the compound has been involved in cyclization mechanisms to produce indoloquinoline derivatives, highlighting its applicability in heterocyclic chemistry (Clayton et al., 2007).
Crystal Structure Analysis this compound and its analogs have been studied for their crystal and molecular structures, aiding in the understanding of stereochemistry and molecular interactions. Such analyses contribute to the field of crystallography and materials science, providing insights into the molecular arrangement and potential applications in designing new materials (Makaev et al., 2006).
Enzymatic Reaction Processes The compound has been explored in enzymatic reactions, demonstrating its potential in biocatalysis and pharmaceutical synthesis. For instance, the kinetic resolution of ethyl 2-hydroxy-4-phenylbutyrate, an intermediate for several ACE inhibitors, showcases the application of this compound derivatives in producing enantiomerically pure compounds, which is crucial for drug development (Liese et al., 2002).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(3-hydroxycyclobutyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-2-11-8(10)5-6-3-7(9)4-6/h6-7,9H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVEZUPSKZQQURH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CC(C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101214344 | |
Record name | Cyclobutaneacetic acid, 3-hydroxy-, ethyl ester, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101214344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1408075-71-7 | |
Record name | Cyclobutaneacetic acid, 3-hydroxy-, ethyl ester, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101214344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.